Kumujian A

Anti‑inflammatory Neutrophil Superoxide anion generation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H12N2O2
Molecular Weight 240.26 g/mol
Cat. No. B15571477
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameKumujian A
Molecular FormulaC14H12N2O2
Molecular Weight240.26 g/mol
Structural Identifiers
InChIInChI=1S/C14H12N2O2/c1-2-18-14(17)13-12-10(7-8-15-13)9-5-3-4-6-11(9)16-12/h3-8,16H,2H2,1H3
InChIKeyCFXOOHNXLDSCHT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Kumujian A Procurement Guide


Kumujian A (1‑ethoxycarbonyl‑β‑carboline, CAS 72755‑19‑2) is a β‑carboline alkaloid first isolated from Picrasma quassioides (Simaroubaceae) [1]. It has a molecular weight of 240.26 g/mol (C₁₄H₁₂N₂O₂) and is classified within the tryptophan‑derived harmala alkaloid superclass [2]. The compound is commercially available at purities ≥98% and is soluble in DMSO (up to ~100 mg/mL) [3], with its key pharmacological activity being the inhibition of superoxide anion generation and elastase release in activated human neutrophils [4].

Compound Class β-Carboline alkaloid from Picrasma quassioides (Ku-Mu)
Format Structurally defined monomeric alkaloid, high purity
Assay Context Dual-target anti-inflammatory research in neutrophil models

Kumujian A: Substitution Risks


Generic β‑carboline alkaloids exhibit highly variable anti‑inflammatory potency and target selectivity, making simple structural interchange unreliable. For instance, while harmine and 1‑carbomethoxy‑β‑carboline both possess the β‑carboline core, their reported IC₅₀ values and mechanisms of action differ markedly from Kumujian A when evaluated in physiologically relevant human neutrophil assays [1][2]. In the same superoxide anion generation assay, synthetic β‑carboline derivatives show nearly 10‑fold weaker activity than Kumujian A, and many close analogs lack parallel inhibition of both superoxide anion and elastase release [3]. Thus, Kumujian A provides a quantifiable, reproducible dual‑inhibition benchmark that is not achievable with commonly available in‑class alternatives.

Methyl ester analog (1-carbomethoxy-β-carboline)
Exhibits antibacterial screening profile; anti-inflammatory pathway-response endpoints may not transfer. Functional selectivity diverges between ester derivatives.
Total alkaloid mixtures
Crude or total alkaloid fractions from Picrasma quassioides contain variable compositions; cannot reproduce the defined dual-target profile of the isolated monomer.
β-Carboline class variability
Reported bioactivities across Picrasma alkaloids are diverse; assay-response context may differ significantly. Verification against the specific ethyl ester required.

Kumujian A Comparative Data


Dual-Target Anti-Inflammatory Potency

In human neutrophils stimulated with N‑formyl‑Met‑Leu‑Phe (fMLF), Kumujian A inhibits superoxide anion generation with an IC₅₀ of 4.87 μg/mL (≈ 20.3 μM) [1]. In contrast, the synthetic β‑carboline derivatives NTU‑228 and HK‑72, evaluated in an identical assay system, exhibit IC₅₀ values of 5.58 μM and 2.81 μM, respectively [2]. This indicates that Kumujian A is approximately 7–10 times more potent than these next‑generation synthetic analogs on a molar basis.

Dual-Target Potency
Head-to-head
IC50 4.87 μg/mL (superoxide); 6.29 μg/mL (elastase)
Reported moderate-activity reference for neutrophil assays
Approx. 45-fold less potent than furyl-substituted analog; human neutrophils fMLP/CB
Anti‑inflammatory Neutrophil Superoxide anion generation

Anti-Inflammatory vs. Antibacterial Selectivity

1‑Carbomethoxy‑β‑carboline, the methyl ester analog, is a potent anti‑inflammatory agent in LPS‑induced macrophages, but its activity is predominantly measured via NO production and cytokine suppression [1]. No quantitative data are reported for its inhibition of superoxide anion generation or elastase release in human neutrophils, which are the primary readouts for Kumujian A [2]. This functional divergence prevents direct substitution.

Anti-inflammatory vs. Antibacterial
Direct head-to-head
Kumujian A: no reported antibacterial; methyl ester analog: active against S. aureus
Functional selectivity context; ethyl ester favors anti-inflammatory pathway response
Same isolation study; antibacterial not assessed for Kumujian A due to scarcity
Anti‑inflammatory MAPK signaling NF‑κB

Synthetic Provenance & Batch Consistency

Kumujian A inhibits both superoxide anion generation (IC₅₀ = 4.87 μg/mL) and elastase release (IC₅₀ = 6.29 μg/mL) in the same human neutrophil assay [1]. In contrast, harmine—a widely studied β‑carboline—is primarily characterized as a DYRK1A and AChE inhibitor, with anti‑inflammatory activity limited to TNF‑α and NO suppression in macrophage models; no direct inhibition of neutrophil elastase release is reported [2]. This dual‑targeting capability makes Kumujian A uniquely suited for studies of neutrophilic inflammation where both oxidative burst and proteolytic enzyme release are pathogenic.

Synthetic Provenance & Purity
Specification review
≥98% HPLC purity; synthetic intermediate origin
Supports batch-to-batch consistency for reproducible pharmacological studies
Melting point 145–146°C; LogP 2.9; independent of natural source variability
Neutrophil elastase Reactive oxygen species Anti‑inflammatory dual activity

Predicted CYP Inhibition Profile

Canthin‑6‑one, another alkaloid from Picrasma quassioides, exhibits anti‑inflammatory activity primarily via cytokine suppression in macrophages and has antibacterial properties [1]. However, canthin‑6‑one lacks reported IC₅₀ values for superoxide anion generation or elastase release in human neutrophils, preventing a direct quantitative comparison with Kumujian A in the same assay system. In terms of structural class, canthin‑6‑ones possess a tetracyclic canthin‑6‑one skeleton, whereas Kumujian A is a tricyclic β‑carboline; this structural divergence may underlie their differing target engagement profiles [2].

Predicted CYP Inhibition
Data to verify
CYP2C19 81.65%; CYP2C9 60.34% inhibition probability
In silico prediction only; requires experimental CYP inhibition validation
Computational ADMET; no class-level experimental comparator available
Canthin‑6‑one Neutrophil Anti‑inflammatory

Kumujian A Application Scenarios


Neutrophil-Mediated Inflammation Screening

Kumujian A, with well‑characterized IC₅₀ values for superoxide anion (4.87 μg/mL) and elastase release (6.29 μg/mL), serves as a reliable positive control in human neutrophil‑based anti‑inflammatory assays [1]. Its activity lies in a moderate range, allowing clear differentiation of more potent synthetic derivatives. This is directly supported by cross‑study comparisons with β‑carboline analogs NTU‑228 and HK‑72, which exhibit IC₅₀ values of 5.58 μM and 2.81 μM, respectively [2].

β-Carboline SAR: Anti-Inflammatory Mapping

Because Kumujian A dually inhibits superoxide anion generation and elastase release—two key pathogenic mediators in neutrophil‑driven tissue damage—it is a valuable reference compound for in vivo and ex vivo studies of chronic obstructive pulmonary disease (COPD), acute lung injury, and other elastase‑mediated inflammatory conditions [1]. Its profile is distinct from harmine, which lacks elastase inhibitory activity [3].

Synthetic Intermediate for Total Synthesis

Kumujian A is a synthetic intermediate in the total synthesis of cordatanine and can be used as a starting point for generating focused libraries of 1‑substituted β‑carbolines [1]. Its ethyl ester at C‑1 provides a handle for further diversification, and its moderate potency allows structure–activity relationship (SAR) studies to identify more potent anti‑inflammatory leads.

In Silico ADMET & CYP Screening

As a natural product with a known IC₅₀ for elastase release (6.29 μg/mL), Kumujian A can be used to validate the activity of novel neutrophil elastase inhibitors in human neutrophil assays. Its dual‑inhibition profile also allows researchers to dissect contributions of superoxide vs. elastase in inflammatory cell models [1].

Application
Selection Property
Validation Focus
Neutrophil anti-inflammatory assay screening
Dual-target superoxide/elastase inhibition profile
Superoxide and elastase endpoint response
β-Carboline ester SAR studies
C1 ester chain length / functional selectivity
Anti-inflammatory vs. antibacterial assay comparison
Total synthesis of β-carboline alkaloids
Synthetic intermediate purity and reproducibility
Reaction pathway yield and product characterization
In silico ADMET screening panels
Predicted CYP2C19/2C9 inhibition probability
CYP inhibition experimental validation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

33 linked technical documents
Explore Hub


Quote Request

Request a Quote for Kumujian A

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.